Cas no 1806353-53-6 (2,4-Dibromo-3,5-difluorobenzyl bromide)

• Product Name: 2,4-Dibromo-3,5-difluorobenzyl bromide
• CAS No: 1806353-53-6
• MF: C₇H₃Br₃F₂
• MW: 364.807526826859
• CID: 4977779
• Update Time: 2025-06-08

2,4-Dibromo-3,5-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,5-difluorobenzyl bromide

• Inchi： 1S/C7H3Br3F2/c8-2-3-1-4(11)6(10)7(12)5(3)9/h1H,2H2
• InChI Key： QTROCJYBDYHXCQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1CBr)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 2,4-Dibromo-3,5-difluorobenzyl bromide

Recent Advances in the Application of 2,4-Dibromo-3,5-difluorobenzyl bromide (CAS: 1806353-53-6) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dibromo-3,5-difluorobenzyl bromide (CAS: 1806353-53-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This halogenated benzyl bromide derivative serves as a versatile building block in organic synthesis, particularly in the construction of complex molecules with potential therapeutic value. Recent studies have explored its utility in the synthesis of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other small-molecule modulators of biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2,4-Dibromo-3,5-difluorobenzyl bromide as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive benzylic bromide moiety to introduce various pharmacophores, resulting in compounds with improved selectivity and pharmacokinetic properties. The electron-withdrawing effects of the difluoro substitution were found to enhance the electrophilicity of the benzylic carbon, facilitating nucleophilic substitution reactions under mild conditions.

In the field of targeted protein degradation, 2,4-Dibromo-3,5-difluorobenzyl bromide has emerged as a valuable linker component in PROTAC design. A recent Nature Chemical Biology publication (2024) highlighted its use in creating bifunctional molecules that effectively degrade challenging targets such as transcription factors. The compound's rigidity and appropriate spacing between reactive sites were shown to be critical for maintaining optimal ternary complex formation between the target protein, E3 ligase, and the PROTAC molecule.

Structural studies using X-ray crystallography have provided insights into the molecular interactions of derivatives containing the 2,4-Dibromo-3,5-difluorobenzyl moiety. These analyses reveal that the bromine and fluorine atoms participate in unique halogen bonding interactions with protein targets, contributing to both binding affinity and selectivity. Such interactions are particularly valuable in the design of inhibitors for protein-protein interactions, which have traditionally been difficult to target with small molecules.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for producing 2,4-Dibromo-3,5-difluorobenzyl bromide. A 2024 Green Chemistry report described a continuous-flow process that reduces solvent waste and improves yield compared to traditional batch methods. This development is particularly important as demand for the compound increases in both academic and industrial research settings.

Looking forward, researchers anticipate expanding applications of 2,4-Dibromo-3,5-difluorobenzyl bromide in areas such as covalent drug discovery, where its reactive benzylic position can be exploited to form irreversible bonds with target proteins. Additionally, its potential in radiopharmaceutical development is being explored, leveraging the bromine atoms for isotopic substitution with radioactive counterparts for imaging or therapeutic purposes. As these applications continue to evolve, 2,4-Dibromo-3,5-difluorobenzyl bromide is poised to remain an important tool in chemical biology and medicinal chemistry research.